Cas no 2228359-47-3 (5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole)
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
- 2228359-47-3
- EN300-1997734
-
- Inchi: 1S/C9H12N2/c1-4-8(3)9-6-7-10-11(9)5-2/h1,6-8H,5H2,2-3H3
- InChI Key: FWANXFBLGCQWGS-UHFFFAOYSA-N
- SMILES: N1(CC)C(=CC=N1)C(C#C)C
Computed Properties
- Exact Mass: 148.100048391g/mol
- Monoisotopic Mass: 148.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.8Ų
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1997734-0.05g |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole |
2228359-47-3 | 0.05g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1997734-0.1g |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole |
2228359-47-3 | 0.1g |
$1307.0 | 2023-09-16 | ||
| Enamine | EN300-1997734-0.25g |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole |
2228359-47-3 | 0.25g |
$1366.0 | 2023-09-16 | ||
| Enamine | EN300-1997734-0.5g |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole |
2228359-47-3 | 0.5g |
$1426.0 | 2023-09-16 | ||
| Enamine | EN300-1997734-1.0g |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole |
2228359-47-3 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1997734-2.5g |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole |
2228359-47-3 | 2.5g |
$2912.0 | 2023-09-16 | ||
| Enamine | EN300-1997734-5.0g |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole |
2228359-47-3 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1997734-10.0g |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole |
2228359-47-3 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1997734-1g |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole |
2228359-47-3 | 1g |
$1485.0 | 2023-09-16 | ||
| Enamine | EN300-1997734-5g |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole |
2228359-47-3 | 5g |
$4309.0 | 2023-09-16 |
5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole
Research Briefing on 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole (CAS: 2228359-47-3) in Chemical Biology and Pharmaceutical Applications
Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of heterocyclic compounds, particularly pyrazole derivatives, due to their versatile pharmacological properties. Among these, 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole (CAS: 2228359-47-3) has emerged as a compound of interest owing to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
The compound 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole belongs to the class of substituted pyrazoles, which are known for their role as key scaffolds in medicinal chemistry. Recent studies have explored its synthesis via copper-catalyzed alkyne-azide cycloaddition (CuAAC) reactions, demonstrating high yields and selectivity. The presence of the but-3-yn-2-yl moiety enhances its reactivity, making it a valuable intermediate for further functionalization in drug design.
In terms of biological activity, preliminary in vitro studies have revealed that 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole exhibits moderate inhibitory effects on specific kinase targets, including cyclin-dependent kinases (CDKs) and tyrosine kinases. These findings suggest its potential as a lead compound for developing kinase inhibitors, particularly in oncology. Additionally, its pharmacokinetic properties, such as metabolic stability and membrane permeability, are currently under investigation to assess its suitability for in vivo applications.
Recent patent filings and industry reports indicate growing interest in this compound for its application in targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in PROTAC (Proteolysis Targeting Chimera) technology, where it serves as a linker to facilitate the degradation of disease-related proteins. This innovative approach underscores the compound's versatility beyond traditional small-molecule inhibitors.
Despite these promising developments, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are ongoing to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.
In conclusion, 5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole (CAS: 2228359-47-3) represents a promising scaffold in chemical biology and drug discovery. Its synthetic accessibility, coupled with its emerging biological activities, positions it as a valuable tool for developing next-generation therapeutics. Future research should focus on elucidating its mechanism of action and expanding its applications in precision medicine.
2228359-47-3 (5-(but-3-yn-2-yl)-1-ethyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)